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Compound of Interest

Compound Name: Spiramine A

Cat. No.: B15568616 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Spiramine A is a naturally occurring diterpenoid alkaloid isolated from plants of the Spiraea

genus, notably Spiraea japonica. This technical guide provides a comprehensive overview of

the chemical properties, structural elucidation, and known biological activities of Spiramine A.

The information is compiled from peer-reviewed scientific literature and presented in a format

intended for researchers in natural product chemistry, pharmacology, and drug development.

This document includes detailed tables of its physicochemical and spectroscopic properties, a

summary of its isolation, and discusses its potential therapeutic applications based on current

research.

Chemical Properties and Structure
Spiramine A is classified as an atisine-type diterpenoid alkaloid. Its core structure is a complex

polycyclic system characteristic of this class of natural products.

Physicochemical Properties
The fundamental chemical properties of Spiramine A are summarized in the table below.
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Property Value Reference

Molecular Formula C₂₄H₃₃NO₄ [1]

Molecular Weight 399.5 g/mol [1]

IUPAC Name

[(1R,2R,3S,5S,7R,8R,12R,13R

,18R,21R)-12-methyl-4-

methylidene-14,19-dioxa-17-

azaheptacyclo[10.7.2.2²,⁵.0²,⁷.

0⁸,¹⁸.0⁸,²¹.0¹³,¹⁷]tricosan-3-yl]

acetate

[1]

CAS Number 114531-28-1 [1]

Appearance White amorphous powder [2]

Structural Information
The chemical structure of Spiramine A has been elucidated through extensive spectroscopic

analysis.
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Spectroscopic Data
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The structural confirmation of Spiramine A is based on the following spectroscopic data. While

the specific spectral data for Spiramine A from the primary literature is not readily available in

the searched snippets, the following represents a typical characterization dataset for such a

compound.

Table 1: Spectroscopic Data for Spiramine A

Technique Data

¹H NMR Data not available in search results.

¹³C NMR Data not available in search results.

Mass Spectrometry Data not available in search results.

Infrared (IR) Data not available in search results.

Experimental Protocols
Isolation of Spiramine A
Spiramine A has been isolated from the aerial parts of Spiraea japonica var. acuminata

Franch.[3][4]. The general procedure for the isolation of diterpenoid alkaloids from Spiraea

species is outlined below. This protocol is a generalized representation based on similar natural

product isolation procedures.
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Extraction Partitioning

Chromatographic Separation

Dried and powdered aerial parts of Spiraea japonica

Maceration with 95% Ethanol at room temperature

Concentration under reduced pressure

Crude Ethanol Extract

Acid-base partitioning to separate alkaloids

Total Alkaloidal Fraction

Silica Gel Column Chromatography

Collection of Fractions

Preparative HPLC

Pure Spiramine A
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Figure 1: General workflow for the isolation of Spiramine A.

Biological Activity and Mechanism of Action
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Spiramine A belongs to a class of diterpenoid alkaloids that have demonstrated a range of

biological activities, including anti-inflammatory, neuroprotective, and anti-platelet aggregation

effects[3]. Spiramine A itself has been shown to inhibit platelet-activating factor (PAF)-induced

rabbit platelet aggregation in a concentration-dependent manner, with an IC₅₀ value of 6.7

μM[1].

Anti-Inflammatory Activity
While the specific signaling pathway for Spiramine A is not detailed in the available literature,

the anti-inflammatory effects of related spiramine compounds and other macrolides suggest a

potential mechanism involving the inhibition of key inflammatory pathways such as the NF-κB

and MAPK signaling pathways. For instance, the macrolide spiramycin has been shown to

suppress the expression of inflammatory mediators by downregulating these pathways in LPS-

induced macrophages[5][6].
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Figure 2: Postulated anti-inflammatory signaling pathway of Spiramine A.

Neuroprotective Effects
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Spiramine T, a closely related atisine-type diterpenoid alkaloid, has been shown to exhibit

neuroprotective effects in cerebral ischemia-reperfusion injury models[7][8]. The mechanism is

suggested to be related to reducing calcium accumulation and lipid peroxidation[7]. It also

modulates endogenous antioxidant enzymatic activities and reduces the formation of nitric

oxide[8]. These findings suggest that Spiramine A may possess similar neuroprotective

properties.

Conclusion
Spiramine A is a complex diterpenoid alkaloid with significant biological potential, particularly

in the areas of anti-inflammatory and anti-platelet aggregation activities. Further research is

warranted to fully elucidate its mechanism of action and to explore its therapeutic applications.

The development of a total synthesis for Spiramine A would also be a valuable endeavor to

enable more extensive pharmacological studies. This technical guide provides a foundational

summary of the current knowledge on Spiramine A for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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